Cas no 2639461-09-7 (tert-butyl 2-(3-aminophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-8-carboxylate)

• Product Name: tert-butyl 2-(3-aminophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-8-carboxylate
• CAS No: 2639461-09-7
• MF: C₁₇H₂₂N₄O₂
• MW: 314.382183551788
• CID: 5665551
• PubChem ID: 165896580
• Update Time: 2025-05-19

tert-butyl 2-(3-aminophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-aminophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylate
• 2639461-09-7
• EN300-27730554
• tert-butyl 2-(3-aminophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-8-carboxylate

• Inchi： 1S/C17H22N4O2/c1-17(2,3)23-16(22)13-8-5-9-21-15(13)19-14(20-21)11-6-4-7-12(18)10-11/h4,6-7,10,13H,5,8-9,18H2,1-3H3
• InChI Key： WVTQIZZNGGTMRI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1C2=NC(C3C=CC=C(C=3)N)=NN2CCC1)=O

Computed Properties

• Exact Mass: 314.17427596g/mol
• Monoisotopic Mass: 314.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83Ų

Additional information on tert-butyl 2-(3-aminophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-8-carboxylate

Comprehensive Guide to tert-butyl 2-(3-aminophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-8-carboxylate (CAS No. 2639461-09-7)

tert-butyl 2-(3-aminophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-8-carboxylate (CAS No. 2639461-09-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of triazolopyridine derivatives, which are known for their versatile applications in drug discovery and material science. With its unique molecular structure, this compound serves as a valuable intermediate in the synthesis of bioactive molecules, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of tert-butyl 2-(3-aminophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-8-carboxylate features a triazolopyridine core coupled with an aminophenyl group and a tert-butyl carboxylate moiety. This combination enhances its reactivity and potential for functionalization, which is crucial for developing novel therapeutic agents. Researchers often explore its role in kinase inhibitors, anti-inflammatory drugs, and central nervous system (CNS) targeting compounds, aligning with current trends in precision medicine and personalized therapies.

One of the key reasons for the growing interest in CAS No. 2639461-09-7 is its relevance in addressing modern healthcare challenges. For instance, the rise of AI-driven drug discovery and computational chemistry has highlighted the need for high-quality intermediates like this compound. Its compatibility with high-throughput screening (HTS) and structure-activity relationship (SAR) studies makes it a preferred choice for laboratories focusing on cancer research, neurodegenerative diseases, and infectious disease treatments.

In addition to its pharmaceutical applications, tert-butyl 2-(3-aminophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-8-carboxylate is also explored in material science. Its robust structure and functional groups allow for incorporation into advanced polymers and coating materials, contributing to innovations in sustainable technologies and green chemistry. This dual applicability underscores its importance in both life sciences and industrial chemistry.

The synthesis of tert-butyl 2-(3-aminophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-8-carboxylate typically involves multi-step organic reactions, including cyclization, amination, and esterification. These processes require precise control of reaction conditions to ensure high yield and purity, which is critical for its use in sensitive applications. Recent advancements in flow chemistry and catalytic methods have further optimized its production, reducing waste and improving scalability.

From a market perspective, the demand for CAS No. 2639461-09-7 is expected to rise due to its role in next-generation therapeutics and smart materials. Companies specializing in custom synthesis and contract research organizations (CROs) are actively sourcing this compound to support innovative projects. Additionally, the increasing focus on intellectual property (IP) protection in the chemical sector has led to heightened interest in proprietary intermediates like this one.

For researchers and procurement specialists, understanding the storage conditions and handling guidelines of tert-butyl 2-(3-aminophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-8-carboxylate is essential. The compound should be stored in a cool, dry environment, away from light and moisture, to maintain its stability. Proper material safety data sheets (MSDS) and analytical certificates should always be reviewed to ensure compliance with laboratory safety standards.

In summary, tert-butyl 2-(3-aminophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-8-carboxylate (CAS No. 2639461-09-7) represents a critical building block in modern chemistry. Its applications span from drug development to advanced materials, making it a compound of high value in both academic and industrial settings. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of science and technology.